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Compound of Interest |

Compound Name: 3-Methyl-4-(piperidin-2-yl)pyridine
Cat. No.: B11807523
Get Quote

Executive Summary

Compound: 3-Methyl-4-(piperidin-2-yl)pyridine Molecular Formula: C11HieN2 Molecular
Weight: 176.26 g/mol Core Scaffold: 3,4-Disubstituted Pyridine / 2-Substituted Piperidine
Primary Application: nAChR Ligand Development, CNS Therapeutics Research[1]

This guide outlines the definitive spectroscopic signatures (NMR, MS, IR) required to validate
the identity and purity of 3-Methyl-4-(piperidin-2-yl)pyridine. As a regioisomer of methylated
Anabasine, precise structural elucidation is critical to distinguish it from common synthetic
byproducts such as the 3-methyl-5-isomer or 4-methyl-3-isomer.

Structural Analysis & Synthetic Context

Understanding the synthetic origin of the sample is essential for interpreting spectroscopic
impurities. This compound is typically synthesized via the condensation of a metallated 3-
methyl-4-halopyridine with a cyclic imine or through the reduction of a pyridyl-piperidone
intermediate.

Key Structural Features for Identification
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» Pyridine Ring: 3,4-substitution pattern creates a distinct splitting pattern in the aromatic
region (two doublets and one singlet).

e Chiral Center: The C2 position of the piperidine ring is chiral. Unless resolved, the spectra
will represent a racemic mixture.

o Methyl Group: A diagnostic singlet at ~2.2—2.4 ppm confirms the 3-methyl substitution.

Spectroscopic Profile
A. Mass Spectrometry (MS)

Mass spectrometry provides the primary confirmation of molecular weight and structural
connectivity. The fragmentation pattern is characteristic of nicotine-related alkaloids, dominated
by the stability of the piperidinyl cation.

Method: GC-MS (El, 70 eV) or LC-MS (ESI+)

Parameter Value Interpretation

Molecular lon (M) m/z 176 Confirms Formula Ci1H1eN2

Tetrahydropyridinium ion

Base Peak m/z 84 T
(Piperidine ring fragment)
) ) 3-Methylpyridinium cation
Diagnostic Fragment m/z 92 o i
(Pyridine ring fragment)
Loss of Methyl m/z 161 [M - 15]* (Minor peak)

Fragmentation Pathway Logic: The bond between the pyridine C4 and piperidine C2 is the
primary cleavage site. The positive charge is preferentially retained on the piperidine nitrogen
due to the stability of the iminium ion (m/z 84), similar to the fragmentation observed in
Anabasine.
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Figure 1: Proposed EI-MS fragmentation pathway for 3-Methyl-4-(piperidin-2-yl)pyridine.

B. Nuclear Magnetic Resonance (NMR)

NMR is the gold standard for regioisomer differentiation. The 3,4-substitution pattern on the
pyridine ring yields a specific coupling pattern that distinguishes it from 3,5- or 2,4-isomers.

Solvent: CDCIs (Chloroform-d) Reference: TMS (0.00 ppm)

'H NMR Data (400 MHz)
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o Shift (5, o . Coupling (J, .
Position Multiplicity Integration Assignment
ppm) Hz)
o ) Ortho to N,
Pyridine H2 8.35-8.45 Singlet (s) 1H
Meta to alkyl
Pyridine H6 8.30-8.40 Doublet (d) 1H J=5.0 Ortho to N
Pyridine H5 7.00-7.10 Doublet (d) 1H J=5.0 Metato N
Pyridine Me 2.25-2.35 Singlet (s) 3H Methyl at C3
S Methine (a to
Piperidine H2' 3.60 — 3.75 ddorm 1H J=10,3
N/Py)
Piperidine H6' 3.05-3.20 Multiplet 1H ato N (axial)
Piperidine ] atoN
2.70-2.85 Multiplet 1H ]
H6" (equatorial)
Piperidine ) .
1.40-1.90 Multiplet 6H Ring CHzs
H3'-5'
) Exchangeabl
Amine NH 1.80-2.20 Broad (br s) 1H
e

Critical Analysis:

e H2 vs. H6: H2 appears as a singlet because the C3-Methyl blocks coupling to H4. H6 is a

doublet due to coupling with H5. This confirms the 3,4-substitution.

o H5 Shift: H5 is the most shielded aromatic proton (~7.05 ppm) due to being -positioned to

the nitrogen and ortho to the alkyl group.

13C NMR Data (100 MHz)
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Carbon Type Shift (6, ppm) Assighment

Pyridine C2 150.0 - 152.0 CH (Ortho to N)

Pyridine C6 147.0 — 149.0 CH (Ortho to N)

Pyridine C4 148.0 - 150.0 Quaternary (Ipso to Piperidine)
Pyridine C3 130.0 -132.0 Quaternary (Ipso to Methyl)
Pyridine C5 121.0-123.0 CH (Meta to N)

Piperidine C2' 58.0 - 60.0 CH (Chiral Center)

Piperidine C6' 46.0 — 48.0 CHz (ato N)

Methyl 16.0-19.0 CHs

Aliphatic CH: 20.0-35.0 C3, C4', C5'

C. Infrared Spectroscopy (IR)

IR is useful for confirming functional groups, particularly the secondary amine and the pyridine

ring.

Method: ATR-FTIR (Neat or Solid)

Wavenumber (cm~—2)

Vibration Mode

Functional Group

3300 — 3400 N-H Stretch (Broad, weak) Secondary Amine

2900 — 2950 C-H Stretch (sp3) Alkyl (Piperidine/Methyl)
1590, 1570 C=C / C=N Stretch Pyridine Ring Breathing
1440 - 1460 CHz Bending Piperidine Ring

700 — 800 C-H Out-of-Plane Bending Aromatic Substitution Pattern

Experimental Protocols

Protocol 1: NMR Sample Preparation
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Objective: To obtain high-resolution spectra without concentration effects.

Mass: Weigh 5-10 mg of the compound into a clean vial.

Solvent: Add 0.6 mL of CDCIs (99.8% D) containing 0.03% TMS.

o Note: If the compound is the HCI salt, use D20 or add a drop of NaOD to CDCIs to free the
base, as chemical shifts differ significantly between salt and free base forms.

Filtration: If any turbidity exists, filter through a cotton plug into the NMR tube.

Acquisition:
o 1H: 16 scans, 1s relaxation delay.

o 13C: 512 scans minimum for quaternary carbon detection.

Protocol 2: GC-MS Analysis

Objective: To assess purity and fragmentation.
e Column: HP-5ms or equivalent (30m x 0.25mm x 0.25um).
o Carrier Gas: Helium at 1.0 mL/min.
e Temperature Program:
o Initial: 60°C (hold 1 min).
o Ramp: 20°C/min to 280°C.
o Final: 280°C (hold 5 min).
e Injection: 1 pL, Split 20:1. Inlet temp 250°C.

Quality Control & Troubleshooting
Distinguishing Isomers
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The most common synthetic challenge is distinguishing the target 3-methyl-4-(piperidin-2-yl)
isomer from the 3-methyl-5-(piperidin-2-yl) isomer.

Target: 3-Methyl-4- Isomer: 3-Methyl-5-
Feature . .
substituted substituted
) Two Doublets (H5, H6) + Two Singlets (H2, H6) + One
Aromatic Pattern ) ]
Singlet (H2) Singlet/Doublet (H4)
) o Small meta-coupling (J = 1-2
Coupling Distinct J = 5 Hz (H5-H6)
Hz) or none
H2 Shift ~8.4 ppm ~8.2 ppm (flanked by alkyls/N)

Common Impurities

e Over-reduction: Formation of piperidinyl-piperidine (fully saturated) — Check for loss of
aromatic signals in NMR.

e Aromatization: Formation of 3-methyl-4-(pyridin-2-yl)pyridine (bipyridyl analog) — Check for
additional aromatic protons and loss of aliphatic region.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

o 1. 3-Methyl-5-(piperidin-4-yl)pyridine [myskinrecipes.com]

» To cite this document: BenchChem. [Technical Guide: Spectroscopic Characterization of 3-
Methyl-4-(piperidin-2-yl)pyridine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11807523/docs#technical-guide-spectroscopic-
characterization-of-3-methyl-4-piperidin-2-yl-pyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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